4-methyl-N,2-diphenyl-4H-pyrrolo[1,2-a]benzimidazole-1-carbothioamide

• IUPAC Name: 4-methyl-N,2-diphenylpyrrolo[1,2-a]benzimidazole-1-carbothioamide
• InChI: InChI=1S/C24H19N3S/c1-26-20-14-8-9-15-21(20)27-22(26)16-19(17-10-4-2-5-11-17)23(27)24(28)25-18-12-6-3-7-13-18/h2-16H,1H3,(H,25,28)
• InChI Key: OGYHYFSWDSROTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N3C1=CC(=C3C(=S)NC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C24H19N3S
• Molecular Weight: 381.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. Amini et al. synthesized N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1, 4-dihydropyridine-3,5-dicarboxamide and evaluated for anti-tubercular activity against Mycobacterium tuberculosis strain using rifampicin as reference drug.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse and depends on the specific compound. Some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole derivatives depend on the specific compound and its concentration. Some imidazole derivatives are used as drugs and have been tested for safety in humans.

Future Directions

The future directions for research on imidazole derivatives include the development of new drugs with improved efficacy and safety profiles. There is a great importance of heterocyclic ring containing drugs. In heterocyclic chemistry, imidazole containing moiety occupied a unique position.